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Compound of Interest

Compound Name: Streptovitacin A

Cat. No.: B1681763 Get Quote

Essential Safety and Handling Guide for
Streptovitacin A
Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for the handling and disposal of

Streptovitacin A. Given that Streptovitacin A is a more potent analog of cycloheximide, the

following procedures are based on established protocols for cycloheximide and should be

considered the minimum safety requirements.[1] Extreme caution is advised.

Personal Protective Equipment (PPE)
All personnel handling Streptovitacin A must use the following personal protective equipment.
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PPE Category Item Specifications

Hand Protection Gloves

Tight-fitting, impermeable,

disposable gloves are required

to prevent skin contamination.

[2] Due to the lack of specific

test data for Streptovitacin A, it

is recommended to double-

glove. Common latex surgical

gloves may offer some

protection.[2] Contaminated

gloves must be disposed of as

hazardous waste.[2][3]

Eye and Face Protection Safety Glasses & Face Shield

Use of a face shield and safety

glasses is mandatory to protect

against splashes and dust.[3]

All eye and face protection

must be approved under

appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[3]

Body Protection Lab Coat or Apron

A lab jacket or apron should be

worn to protect against

contamination of personal

clothing.[2] Impervious clothing

is recommended.[4]

Respiratory Protection Respirator

When handling the powder

form, a NIOSH-approved

respirator is necessary to avoid

inhalation.[3][5] Work should

always be conducted in a

properly ventilated laboratory

hood.[2]

Quantitative Hazard Data
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Streptovitacin A is a hazardous chemical with acute toxicity.[6] It is suspected of causing

genetic defects and may damage fertility or an unborn child.[3][5] The following data for the

related compound, cycloheximide, should be considered indicative of the risks associated with

Streptovitacin A.

Hazard Classification Statement

Acute Toxicity (Oral) Fatal if swallowed.[5]

Skin Irritation Causes skin irritation.[3]

Germ Cell Mutagenicity Suspected of causing genetic defects.[3][5]

Reproductive Toxicity May damage fertility or the unborn child.[3][5]

Aquatic Toxicity
Toxic to aquatic life with long-lasting effects.[3]

[5]

Operational Plan for Safe Handling
A designated and trained individual should be responsible for handling Streptovitacin A to limit

exposure.[2]

Step 1: Preparation and Weighing

Location: All handling of Streptovitacin A powder must occur within a certified chemical

fume hood with an appropriate ventilation rate.[2] The area should be free from drafts.[2]

Surface Protection: The work surface of the fume hood should be covered with a disposable

absorbent material.[2] Any spills must be decontaminated immediately.

Weighing: To minimize exposure, weigh out required portions in advance where possible.[2]

Step 2: Solution Preparation

Solvent: Streptovitacin A is soluble in DMSO.[7]

Procedure: Prepare solutions within the chemical fume hood. Avoid the formation of dust and

aerosols.[3] Ensure all containers are clearly labeled.
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Step 3: Experimental Use

Containment: All experiments involving Streptovitacin A should be conducted in a manner

that minimizes the risk of spills or aerosol generation.

Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[3] Wash hands thoroughly

after handling the compound, even if gloves were worn.[2][3]

Disposal Plan
All waste contaminated with Streptovitacin A must be treated as hazardous waste.

Step 1: Waste Segregation

Solid Waste: Contaminated disposable materials such as gloves, absorbent pads, and

pipette tips should be collected in a designated, sealed hazardous waste container.[2]

Liquid Waste: Unused solutions containing Streptovitacin A should be collected in a

separate, sealed hazardous waste container. Do not pour down the drain.[3]

Step 2: Decontamination

Work Surfaces: Decontaminate all work surfaces where Streptovitacin A was handled.

Alkaline solutions, such as soapy water, are effective at breaking down the compound.[2]

Glassware: Reusable glassware should be soaked in an alkaline solution before standard

washing procedures.[2]

Spills: For small spills, use an absorbent material to contain the spill, then decontaminate the

area with an alkaline solution. For larger spills, evacuate the area and follow emergency

procedures.

Workflow for Safe Handling and Disposal
Caption: Workflow for the safe handling and disposal of Streptovitacin A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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